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Toxicology Profile of Carboxamide Fungicides

The table below summarizes acute toxicity data for furametpyr and related carboxamide fungicides, which

generally show low acute toxicity to terrestrial vertebrates [1].

Compound
Acute Oral LD₅₀
(Rat)

Acute Dermal LD₅₀
(Rat/Rabbit)

Fish LC₅₀
(96h)

Daphnia LC₅₀ (24-
48h)

Furametpyr 640 (F); 590 (M)

mg/kg

>2000 mg/kg 1650 (μg/L) Information

missing

Carboxin 3820 (F); 4150 (M)

mg/kg

>4000 mg/kg 1200-2300

μg/L

84,400 μg/L

Flutolanil >10,000 mg/kg >5000 mg/kg 2300-5400

μg/L

50,000 μg/L

Mepronil >10,000 mg/kg >10,000 mg/kg 8600-10,000

μg/L

>10,000 μg/L

Thifluzamide >5000 mg/kg >5000 mg/kg 1200-2900

μg/L

1600 μg/L
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Mechanism of Action and Experimental Context

The biological activity and environmental impact of a pesticide are influenced by its mechanism of action

and how it is tested.

Mode of Action: Furametpyr belongs to the carboxamide fungicide class, also known as SDHIs
(Succinate Dehydrogenase Inhibitors). These compounds inhibit fungal respiration by disrupting
the succinate-ubiquinone oxidoreductase (Complex II) pathway in the mitochondrial electron

transport chain [1].
Experimental Protocols: The acute toxicity data in the table above is typically generated through

standardized tests [1]:
Acute Oral & Dermal LD₅₀: Conducted on rats, this test determines the single-dose

concentration that is lethal to 50% of the test population.
Aquatic Toxicity (LC₅₀): Tested on fish (e.g., Rainbow Trout) and aquatic invertebrates (e.g.,

Daphnia magna) to determine the concentration in water that causes 50% mortality over a set
period (24-96 hours).

The following diagram illustrates the fungicidal mechanism of carboxamides like furametpyr.
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Research Gaps and Future Directions

While the acute toxicity profile is useful, a complete environmental fate assessment requires more specific

data that is not available in the current search results. Key information gaps for furametpyr include:

Degradation Pathways: How furametpyr breaks down in soil and water (hydrolysis, photolysis,

microbial degradation).
Persistence: The half-life of furametpyr and its major transformation products in different

environmental matrices (soil, water, sediment).
Mobility: Potential for leaching into groundwater or runoff into surface waters, often measured by the

Koc (organic carbon adsorption coefficient).
Metabolite Toxicity: The identity and ecological impact of furametpyr's primary breakdown

products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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